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Compound Name:
Zearalanone carboxymethoxyl

oxime

Cat. No.: B12379605 Get Quote

Disclaimer: Zearalanone carboxymethoxyl oxime is a novel compound with no current

published data. This guide is a prospective analysis based on the known chemistry and

pharmacology of the parent compound, Zearalanone, and related derivatives. It is intended for

researchers, scientists, and drug development professionals as a theoretical framework for the

discovery and development of this new chemical entity.

Introduction
Zearalenone and its derivatives are a class of mycoestrogens that have garnered significant

interest in medicinal chemistry due to their potent estrogenic activity.[1][2] Zearalanone, a

reduced derivative of Zearalenone, serves as a key scaffold for the development of novel

therapeutic agents. The functionalization of Zearalanone at its ketone position offers a strategic

approach to modulate its biological activity. This guide outlines a prospective pathway for the

discovery, synthesis, and development of a novel derivative, Zearalanone carboxymethoxyl
oxime. This compound, by introducing a carboxymethoxyl oxime moiety, is hypothesized to

possess altered pharmacokinetic properties and potentially a modified or more selective

biological activity profile compared to its parent compound.
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The discovery of Zearalanone carboxymethoxyl oxime would begin with its chemical

synthesis, leveraging established methods for the preparation of O-substituted oximes from

ketones.[3][4][5] The ketone group on the Zearalanone molecule is the target for this chemical

modification.[6][7][8]

Proposed Synthetic Pathway
The synthesis of Zearalanone carboxymethoxyl oxime is proposed to be a two-step process

starting from Zearalanone.
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Zearalanone

Zearalanone Oxime

Step 1: Oximation

Zearalanone Carboxymethoxyl OximeStep 2: O-Alkylation

Hydroxylamine Hydrochloride
(NH2OH·HCl)

Sodium Bromoacetate
(BrCH2COONa)

Base (e.g., Pyridine)

Base (e.g., NaH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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